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Compound of Interest

4-Benzylthiomorpholine 1,1-
Compound Name: o
Dioxide

Cat. No.: B1267384

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 4-Benzylthiomorpholine
1,1-Dioxide. The toxicological properties of this chemical have not been fully investigated. All
handling and experimental procedures should be conducted with appropriate caution and in
accordance with laboratory safety protocols.

Chemical and Physical Properties

4-Benzylthiomorpholine 1,1-Dioxide is a heterocyclic compound. The following table
summarizes its key physical and chemical properties based on available data.
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Property Value Reference
CAS Number 26475-66-1 [1112]
Molecular Formula C11H1sNO2S [1][2]
Molecular Weight 225.31 g/mol [2]
4-benzyl-1A-thiomorpholine-
IUPAC Name _ [2]
1,1-dione
4-
Synonyms (Phenylmethyl)thiomorpholine ChemScene
1,1-dioxide
) Solid, White to Almost white
Physical State TCI
powder to crystal
Purity >98.0% (GC) TCI
Solubility Soluble in Acetone TCI

Safety and Toxicological Data

Comprehensive toxicological data for 4-Benzylthiomorpholine 1,1-Dioxide is limited. Safety

Data Sheets (SDS) from various suppliers indicate that the toxicological properties have not

been fully investigated.[1] The available GHS hazard classifications are provided below.

Hazard Class GHS Code Description

Acute toxicity, Oral H302 Harmful if swallowed

Skin corrosion/irritation H315 Causes skin irritation

Serious eye damage/eye ) S

o H319 Causes serious eye irritation

irritation

Specific target organ toxicity, ] o
H335 May cause respiratory irritation

single exposure

Source: ChemScene
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Handling Precautions:
Due to the lack of extensive safety data, the following general precautions are recommended:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Experimental Protocols

Detailed experimental protocols involving 4-Benzylthiomorpholine 1,1-Dioxide are not readily
available in the public domain. One supplier notes its potential use in toxicological studies of
sulfur-containing compounds, but does not provide specific methodologies.

Logical Workflow for Chemical Safety Assessment

Given the limited toxicological information for 4-Benzylthiomorpholine 1,1-Dioxide, a
structured approach to assess its safety is necessary for any research or development
application. The following diagram illustrates a general workflow for such an assessment.
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Caption: General workflow for assessing the safety of a chemical with limited toxicological data.
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Signaling Pathways

There is no information available in the reviewed literature regarding the interaction of 4-
Benzylthiomorpholine 1,1-Dioxide with any biological signaling pathways.

Conclusion

4-Benzylthiomorpholine 1,1-Dioxide is a commercially available compound with well-defined
chemical and physical properties. However, there is a significant lack of comprehensive
toxicological data. The available information suggests that it should be handled with care,
assuming it to be harmful if swallowed and an irritant to the skin, eyes, and respiratory system.
Any research or development involving this compound should be preceded by a thorough
safety assessment, potentially following the general workflow outlined above. Further
investigation into its biological activity and toxicological profile is warranted to enable its safe
and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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